Cas no 26293-51-6 (Adenosine, N-pentyl-(8CI,9CI))

Adenosine, N-pentyl-(8CI,9CI) structure
Adenosine, N-pentyl-(8CI,9CI) structure
Product Name:Adenosine, N-pentyl-(8CI,9CI)
CAS No:26293-51-6
MF:C15H23N5O4
MW:337.374222993851
CID:283111
PubChem ID:274748
Update Time:2025-04-19

Adenosine, N-pentyl-(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine, N-pentyl-(8CI,9CI)
    • NSC-120959
    • DTXSID70874730
    • 26293-51-6
    • ADENOSINE,6N-PENTYL
    • NSC120959
    • Inchi: 1S/C15H23N5O4/c1-2-3-4-5-16-13-10-14(18-7-17-13)20(8-19-10)15-12(23)11(22)9(6-21)24-15/h7-9,11-12,15,21-23H,2-6H2,1H3,(H,16,17,18)
    • InChI Key: GOVRORCMTKLBKN-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C=NC2C(=NC=NC1=2)NCCCCC)O)O

Computed Properties

  • Exact Mass: 337.17519
  • Monoisotopic Mass: 337.175
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • Density: 1.56
  • Boiling Point: 640.1°C at 760 mmHg
  • Flash Point: 340.9°C
  • Refractive Index: 1.706
  • PSA: 125.55
  • LogP: 0.11290
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